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Introduction
Carbon-10 (¹⁰C) is a proton-rich, radioactive isotope of carbon with a nucleus containing 6

protons and 4 neutrons.[1][2] It is an artificially produced nuclide with a very short half-life,

making it a subject of interest primarily for academic and fundamental physics research rather

than for practical applications in fields such as drug development.[1][2] Its significance lies in its

"superallowed" beta decay, which provides a valuable avenue for testing the fundamental

principles of the electroweak interaction within the Standard Model of particle physics.[3][4]

This guide provides a comprehensive overview of the nuclear properties of Carbon-10, with a

focus on its decay characteristics and the experimental methods used to study them.

Core Properties of Carbon-10
The fundamental properties of the Carbon-10 nuclide are summarized in the table below.
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Property Value

Symbol ¹⁰C

Atomic Number (Z) 6

Neutron Number (N) 4

Atomic Mass 10.01685322(7) u

Mass Excess 15.69867 MeV

Binding Energy per Nucleon 6.03204179 MeV

Half-life 19.290(12) s

Spin and Parity (J^π) 0+

Year of Discovery 1949

Primary Decay Mode β+ (Positron Emission)

Daughter Nuclide ¹⁰B

Radioactive Decay of Carbon-10
Carbon-10 undergoes positron emission (β⁺ decay) to transform into stable Boron-10.[5] The

decay scheme is characterized by two main branches, with the most significant being the

superallowed Fermi transition.

Decay Characteristics
Decay Parameter Value

Total Decay Energy (Q_EC) 3.648 MeV

Decay Mode β⁺ (Positron Emission)

Daughter Nuclide ¹⁰B

Superallowed Branching Ratio 1.4638(50)%
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The primary decay pathway is to an excited state of Boron-10, followed by the emission of

gamma rays. A smaller, but highly significant, branch is the superallowed 0+ → 0+ transition to

an excited state of Boron-10 at 1740 keV.[3]

Carbon-10 Decay Scheme
The decay of Carbon-10 to Boron-10 can be visualized as follows:
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Decay scheme of Carbon-10 to Boron-10.

Experimental Protocols
The study of Carbon-10 requires specialized experimental setups for its production and the

precise measurement of its decay products.

Production of Carbon-10
Carbon-10 is artificially produced in particle accelerators. A common method involves the

bombardment of a Boron-10 target with protons.[1][2]

Reaction: ¹⁰B(p,n)¹⁰C

Methodology:

Target Preparation: A target enriched in Boron-10 is prepared.

Proton Beam: A beam of protons is accelerated to a specific energy (e.g., 17 MeV) using a

cyclotron.[1][2]

Irradiation: The proton beam is directed onto the Boron-10 target.
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Nuclide Production: The nuclear reaction ¹⁰B(p,n)¹⁰C produces Carbon-10 nuclides.

Separation and Transport: The produced Carbon-10 atoms are typically ionized and then

separated from other reaction products using an isotope separator online (ISOL) facility, such

as ISOLDE at CERN.[6] The purified beam of Carbon-10 is then transported to a detection

station.

Measurement of Decay Properties
The short half-life and specific decay products of Carbon-10 necessitate fast and highly

sensitive detection systems.

Methodology for Half-life Measurement:

Sample Implantation: The beam of Carbon-10 ions is implanted into a collection foil or tape.

Beam Gating: The incoming beam is periodically interrupted or "chopped."

Decay Counting: During the beam-off periods, the decay products (positrons or gamma rays)

are counted as a function of time.

Data Analysis: The decay curve is fitted with an exponential function to determine the half-

life.

Methodology for Branching Ratio Measurement:

Gamma-ray Detection: High-purity germanium (HPGe) detectors are used to measure the

energy and intensity of the gamma rays emitted following the beta decay.[6]

Beta Detection: Plastic scintillators or gas counters can be used to detect the emitted

positrons.[3]

Coincidence Measurement: By measuring beta particles and gamma rays in coincidence, the

different decay branches can be distinguished and their relative intensities determined.

Pile-up Correction: A significant challenge in measuring the 1022 keV gamma ray from the

superallowed decay is the potential for two 511 keV annihilation gamma rays (from the

positron) to deposit their energy in the detector simultaneously, creating a "pile-up" event that
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mimics the signal of interest.[3] Careful experimental design and data analysis are required

to account for this effect.[3]

Experimental Workflow for Carbon-10 Studies
The general workflow for producing and studying Carbon-10 is depicted below.
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Workflow for the production and study of Carbon-10.
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Conclusion
Carbon-10, while not having direct applications in fields like drug development, plays a crucial

role in fundamental nuclear physics. The precise measurement of its superallowed beta decay

properties provides a stringent test of the Standard Model and searches for new physics. The

experimental techniques developed for the study of short-lived, exotic nuclei like Carbon-10
continue to push the boundaries of our understanding of the fundamental forces of nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. [PDF] Branching ratio of the super-allowed $$\beta $$ decay of $$^{10}$$C | Semantic
Scholar [semanticscholar.org]

2. Carbon-10 - isotopic data and properties [chemlin.org]

3. cyclotron.tamu.edu [cyclotron.tamu.edu]

4. electroweak.mines.edu [electroweak.mines.edu]

5. byjus.com [byjus.com]

6. [2004.02559] Branching ratio of the super-allowed beta decay of 10C [arxiv.org]

To cite this document: BenchChem. [A Technical Guide to the Carbon-10 Nuclide: Properties
and Experimental Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256599#properties-of-the-carbon-10-nuclide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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